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Compound of Interest

Compound Name: Melicopicine

Cat. No.: B191808 Get Quote

Disclaimer: This document is intended as a technical guide for research, scientific, and drug

development professionals. A comprehensive, officially sanctioned Safety Data Sheet (SDS) for

Melicopicine (CAS 517-73-7) is not publicly available. The information presented herein has

been compiled from various scientific databases and literature sources. It is imperative that this

compound be handled with the utmost care, assuming it is potentially hazardous, and that all

laboratory work is conducted by trained personnel in a controlled environment with appropriate

personal protective equipment.

Chemical and Physical Properties
Melicopicine is an acridone alkaloid that has been identified in plant species such as Teclea

trichocarpa.[1] While comprehensive experimental data on its physical and chemical properties

are limited, computed data provides some insight into its characteristics.

Table 1: Physicochemical Properties of Melicopicine
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Property Value Source

CAS Number 517-73-7 PubChem[2]

Molecular Formula C₁₈H₁₉NO₅ PubChem[2]

Molecular Weight 329.35 g/mol ChEMBL[1]

IUPAC Name
1,2,3,4-tetramethoxy-10-

methylacridin-9-one
PubChem[2]

Synonyms NSC 402921, Melicopicene
MedchemExpress[3],

PubChem[2]

Kovats Retention Index (semi-

standard non-polar)
2736 PubChem[2]

Hazard Identification and Toxicological Information
Detailed toxicological studies on Melicopicine are not widely published. However, some

available information suggests potential areas of concern.

Hazard Summary:

Potential Endocrine Disruptor: Melicopicine is listed as a potential endocrine-disrupting

compound in some databases.[2]

Cytotoxicity: Research on natural products for antimalarial drug discovery has included the

evaluation of Melicopicine's cytotoxicity.[4] However, specific quantitative data, such as the

IC₅₀ value, are not provided in the available literature.

Structure-Based Toxicological Analysis: As part of a study on taste-modulating compounds,

Melicopicine was subjected to a structure-based toxicological analysis, although the specific

results of this analysis are not publicly disclosed.[5]

Table 2: Summary of Toxicological Data for Melicopicine
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Endpoint Result Source/Comment

Acute Toxicity (Oral, Dermal,

Inhalation)
Data not available

Skin Corrosion/Irritation Data not available

Serious Eye Damage/Irritation Data not available

Respiratory or Skin

Sensitization
Data not available

Germ Cell Mutagenicity Data not available

Carcinogenicity Data not available

Reproductive Toxicity Data not available

Specific Target Organ Toxicity

(Single Exposure)
Data not available

Specific Target Organ Toxicity

(Repeated Exposure)
Data not available

Aspiration Hazard Data not available

Cytotoxicity
Evaluated, but no quantitative

data is publicly available.[4]

Endocrine Disruption
Potential endocrine disruptor.

[2]

Experimental Protocols
Detailed experimental protocols for the safety assessment of Melicopicine are not available in

the public domain. However, based on the context of the research in which it is mentioned, a

general workflow for assessing the in vitro cytotoxicity of a novel compound can be outlined.

General Workflow for In Vitro Cytotoxicity Assessment
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Preparation

Exposure Assay Data Analysis

Compound Solubilization
(e.g., in DMSO)

Serial Dilution of
Melicopicine

Cell Line Selection
(e.g., HepG2, HEK293)

Cell Seeding
in 96-well plates

Treatment of Cells
(24-72 hours)

Addition of
Viability Reagent

(e.g., MTT, PrestoBlue)
Incubation Measurement of Signal

(Absorbance/Fluorescence)
Calculation of

Cell Viability (%)
Dose-Response Curve

Generation
Determination of

IC50 Value

Click to download full resolution via product page

A generalized workflow for determining the in vitro cytotoxicity of a compound.

Handling, Storage, and First Aid
Due to the lack of specific safety data, standard laboratory procedures for handling chemical

compounds of unknown toxicity should be strictly followed.

Engineering Controls:

Work should be conducted in a well-ventilated laboratory, preferably within a chemical fume

hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield are mandatory.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A laboratory coat should be worn. Ensure full skin coverage.

Handling:
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Avoid inhalation of dust or aerosols.

Avoid contact with skin and eyes.

Minimize dust generation.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated area away from incompatible materials.

First-Aid Measures: In the absence of substance-specific first-aid protocols, the following

general guidance should be followed in case of exposure:

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Logical Framework for Safety Data Generation
The following diagram illustrates the logical progression of safety and toxicological data

generation required for a comprehensive risk assessment of a research compound like

Melicopicine. The red nodes indicate areas where data is currently lacking for this specific

compound.
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A logical workflow for comprehensive safety assessment of a chemical compound.
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In conclusion, while Melicopicine is a compound of interest in natural product research, there

is a significant lack of publicly available safety and toxicological data. Researchers and drug

development professionals must proceed with caution and adhere to rigorous safety protocols

when handling this substance. Further investigation into its toxicological profile is warranted to

enable a comprehensive risk assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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